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Compound of Interest

Compound Name: (E)-1-Phenyl-1-butene

Cat. No.: B127681 Get Quote

Essential Safety and Handling Guide for (E)-1-
Phenyl-1-butene
This guide provides crucial safety protocols and logistical information for the handling and

disposal of (E)-1-Phenyl-1-butene in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining necessary personal protective equipment, operational steps, and emergency plans.

Physicochemical and Hazard Data
While a specific Safety Data Sheet (SDS) for (E)-1-Phenyl-1-butene is not readily available,

data from structurally similar compounds and general knowledge of flammable organic liquids

allow for a comprehensive safety assessment. Key data points are summarized below for quick

reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b127681?utm_src=pdf-interest
https://www.benchchem.com/product/b127681?utm_src=pdf-body
https://www.benchchem.com/product/b127681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₂ [1][2][3]

Molecular Weight 132.20 g/mol [1][2][4]

Appearance Neat (liquid) [2]

Boiling Point 189 °C [5]

Density 0.910 g/mL [5]

Hazards

Assumed to be a flammable

liquid and vapor. May cause

skin, eye, and respiratory

irritation based on similar

compounds.

[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling (E)-1-Phenyl-1-
butene. The following table outlines the minimum required PPE.
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Body Part Equipment Standard/Specification

Hands

Nitrile or Neoprene gloves.

Inspect for tears or

degradation before use.

[7][8]

Eyes

Chemical safety goggles. A

face shield is required when

there is a splash hazard.

[7][8][9]

Body

Flame-resistant lab coat.

Chemical-resistant apron for

larger quantities.

[10][11]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

[8][10]

Feet
Closed-toe, chemical-resistant

shoes.
[7]

Experimental Protocols: Handling and Disposal
Workflow
Adherence to a strict, step-by-step protocol is essential for minimizing risks associated with

(E)-1-Phenyl-1-butene.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Clear the workspace of all unnecessary items and ignition sources.

Have a Class B fire extinguisher (or equivalent for flammable liquids) readily accessible.

Prepare a spill kit containing absorbent materials suitable for organic solvents.
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2. Handling the Chemical:

Don all required PPE before handling the primary container.

Ground all containers and transfer equipment to prevent static discharge.

Use only non-sparking tools for opening and closing containers.

Dispense the required amount of (E)-1-Phenyl-1-butene slowly and carefully to avoid

splashing.

Keep the container tightly closed when not in use.[9]

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

Ensure the storage container is properly labeled with the chemical name and hazard

warnings.

Store away from incompatible materials such as strong oxidizing agents.

4. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with a non-combustible absorbent material

(e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for

disposal.

Large Spills: Evacuate the area and alert emergency personnel.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[11]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.[11]
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5. Disposal:

Dispose of waste (E)-1-Phenyl-1-butene and contaminated materials in a designated,

sealed, and properly labeled hazardous waste container.

Follow all local, state, and federal regulations for the disposal of flammable liquid waste. Do

not dispose of down the drain.

Workflow for Safe Handling of (E)-1-Phenyl-1-butene

Start

Preparation
- Verify Fume Hood
- Clear Workspace
- Assemble PPE

Chemical Handling
- Don PPE

- Ground Equipment
- Dispense Chemical

Experimental Use

Spill Occurs

Temporary Storage
- Tightly Sealed

- Labeled Container

If reusing

Waste Collection
- Segregate Waste

- Use Labeled Container

Decontamination
- Clean Glassware
- Wipe Surfaces

Final Disposal
- Follow Regulations End

Spill Response
- Evacuate (if large)

- Use Spill Kit

Click to download full resolution via product page

Caption: Workflow for the safe handling of (E)-1-Phenyl-1-butene from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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